![molecular formula C14H11NO2S2 B3037241 4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one CAS No. 477845-63-9](/img/structure/B3037241.png)
4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one
Overview
Description
4-Benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one (BZDT) is a novel small molecule with potential applications in the fields of medicinal chemistry and drug discovery. BZDT has a unique structure and its synthesis has been recently reported in the literature. It has been shown to possess interesting biological activities, such as antifungal, anti-inflammatory, and anti-ulcerogenic effects. This review article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of BZDT.
Scientific Research Applications
4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one has been studied extensively in the field of medicinal chemistry and drug discovery. It has been found to possess a variety of biological activities, including antifungal, anti-inflammatory, and anti-ulcerogenic effects. It has also been studied for its potential use in the treatment of cancer, diabetes, and other diseases. 4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one has been shown to possess a wide range of pharmacological activities, such as anti-bacterial, anti-fungal, anti-viral, anti-inflammatory, and anti-tumor activities.
Mechanism of Action
The exact mechanism of action of 4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one is still not completely understood. However, it is believed to act by inhibiting the activity of enzymes involved in the biosynthesis of essential cellular components, such as DNA, RNA, and proteins. 4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one is also thought to interfere with the activity of certain enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes.
Biochemical and Physiological Effects
4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one has been found to possess a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory, anti-ulcerogenic, and anti-bacterial activities. It has also been shown to possess anti-tumor activities, as well as cytochrome P450 enzyme inhibitory activity. In addition, 4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one has been found to possess anti-diabetic properties and to modulate the activity of certain neurotransmitters.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one for laboratory experiments is its relatively simple synthesis. This makes it easier to obtain and use in experiments. Additionally, 4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one has been shown to possess a variety of biological activities, making it a useful tool for drug discovery and medicinal chemistry research. However, one of the major limitations of 4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one is its potential toxicity, which may limit its use in some experiments.
Future Directions
The potential of 4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one in drug discovery and medicinal chemistry research is still not fully understood. Future research should focus on further exploring its pharmacological activities and its potential therapeutic applications. Additionally, research should focus on understanding the mechanism of action of 4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one and developing new synthesis methods for its production. Finally, research should focus on exploring the potential side effects of 4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one and developing methods to reduce toxicity.
properties
IUPAC Name |
4-benzoyl-2,3-dihydrothieno[3,2-f][1,4]thiazepin-5-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO2S2/c16-12(10-4-2-1-3-5-10)15-7-9-19-14-11(13(15)17)6-8-18-14/h1-6,8H,7,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIDVSNSFUZYINN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=C(C=CS2)C(=O)N1C(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501331829 |
Source
|
| Record name | 4-benzoyl-2,3-dihydrothieno[3,2-f][1,4]thiazepin-5-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501331829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
37.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24821677 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-benzoyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one | |
CAS RN |
477845-63-9 |
Source
|
| Record name | 4-benzoyl-2,3-dihydrothieno[3,2-f][1,4]thiazepin-5-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501331829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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